Cas no 2275752-72-0 (7-Bromo-2-ethyl-9-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one)

• Product Name: 7-Bromo-2-ethyl-9-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one
• CAS No: 2275752-72-0
• MF: C₁₀H₈BrFN₂O
• MW: 271.085724830627
• CID: 5174826
• Update Time: 2025-06-13

7-Bromo-2-ethyl-9-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-2-ethyl-9-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one

• Inchi： 1S/C10H8BrFN2O/c1-2-7-4-9(15)14-5-6(11)3-8(12)10(14)13-7/h3-5H,2H2,1H3
• InChI Key： MFTHBGVKHKRMLL-UHFFFAOYSA-N
• SMILES： C12C(F)=CC(Br)=CN1C(=O)C=C(CC)N=2

Additional information on 7-Bromo-2-ethyl-9-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one

Comprehensive Analysis of 7-Bromo-2-ethyl-9-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2275752-72-0)

The compound 7-Bromo-2-ethyl-9-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2275752-72-0) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the pyrido[1,2-a]pyrimidin-4-one core, make it a valuable scaffold for drug discovery and material science applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in precision medicine and antibiotic development.

In recent years, the demand for fluorinated heterocycles like this compound has surged due to their enhanced metabolic stability and bioavailability. The presence of both bromo and fluoro substituents offers versatile sites for further functionalization through cross-coupling reactions, a topic frequently searched in medicinal chemistry forums and organic synthesis databases. This aligns with the growing interest in halogenated compounds for targeted therapies, as evidenced by PubMed and Google Scholar search trends.

The 2-ethyl group in this molecule contributes to its lipophilicity, a property crucial for blood-brain barrier penetration—a hot topic in neuropharmacology research. Many researchers searching for "CNS-active pyrimidine derivatives" or "fluorinated drug candidates 2024" will find this compound structurally relevant. Its pyrido-pyrimidinone core is isosteric with purine bases, making it a candidate for nucleic acid interactions, another trending area in anticancer drug design.

From a synthetic chemistry perspective, the CAS 2275752-72-0 compound represents an excellent example of modern heterocyclic building blocks. Its stability under various pH conditions (a frequently asked question in chemical stability forums) makes it suitable for diverse reaction conditions. The compound's crystallinity and solubility profile—common search terms among formulation scientists—are being actively studied for potential drug delivery system applications.

In material science circles, this molecule's conjugated π-system attracts attention for potential organic electronic applications. The combination of electron-withdrawing fluorine and electron-donating ethyl group creates interesting electronic properties, relevant to searches like "small molecule semiconductors" or "fluorinated organic materials." These properties are being explored for OLED and photovoltaic applications, connecting with sustainable technology trends.

The compound's structure-activity relationship (SAR) studies are particularly valuable for researchers investigating "bioisosteric replacement strategies"—a trending topic in drug optimization. Its molecular weight (314.13 g/mol) falls within the desirable range for Lipinski's Rule of Five compliance, a frequently searched criterion in druglikeness analysis. This makes it a promising candidate for lead compound development in various therapeutic areas.

Analytical chemists will appreciate this compound's distinct spectroscopic fingerprints, with the bromine isotope pattern in mass spectrometry and characteristic 19F NMR signals being valuable for identification—topics commonly searched in analytical method development circles. The HPLC retention behavior of such halogenated heterocycles is another area of practical interest for quality control laboratories.

In the context of green chemistry trends, researchers are investigating more sustainable routes to synthesize this bromo-fluoro pyridopyrimidinone derivative. Questions about "catalyst-free synthesis of nitrogen heterocycles" or "microwave-assisted fluorination" in popular chemistry Q&A platforms demonstrate the relevance of such investigations. The compound's potential for library synthesis makes it valuable for high-throughput screening programs.

From a regulatory perspective, the compound's patent landscape is of interest to many researchers, as indicated by searches for "pyridopyrimidinone intellectual property." While not classified as hazardous, proper handling of halogenated organic compounds remains important—a topic covered in laboratory safety guidelines frequently accessed by synthetic chemists.

The growing interest in AI-assisted drug discovery has brought attention to such privileged structures, with machine learning models frequently trained on similar pyrimidine derivatives. This connects with searches for "cheminformatics descriptors for heterocycles" or "QSAR modeling of fluorinated compounds," highlighting the compound's relevance in computational chemistry.

In conclusion, 7-Bromo-2-ethyl-9-fluoro-4H-pyrido[1,2-a]pyrimidin-4-one (CAS No. 2275752-72-0) represents a multifaceted compound with applications spanning pharmaceutical research, material science, and method development. Its structural features address numerous current research priorities, from targeted drug design to sustainable electronics, making it a compound of significant interdisciplinary interest in 2024 and beyond.